Cas no 2228833-87-0 (1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol)

• Product Name: 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol
• CAS No: 2228833-87-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6448599
• PubChem ID: 165611734
• Update Time: 2025-05-21

1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol
• [1-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]methanol
• EN300-1744395
• 2228833-87-0

• Inchi： 1S/C8H11NOS/c1-6-9-4-7(11-6)8(5-10)2-3-8/h4,10H,2-3,5H2,1H3
• InChI Key： YWGHGSISXCLRBP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(CO)CC1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol

Research Brief on 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol (CAS: 2228833-87-0): Recent Advances and Applications

1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol (CAS: 2228833-87-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutics, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The synthesis of 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described an optimized synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 75% yield with high enantiomeric purity. This improvement is critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacologically, this compound has shown promising activity as a modulator of specific biological targets. For instance, it has been identified as a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which plays a crucial role in pyrimidine biosynthesis. Inhibition of DHODH has been explored as a strategy for treating autoimmune diseases and certain cancers. In vitro studies demonstrated that 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol exhibits an IC50 of 50 nM against human DHODH, making it a candidate for further development.

In the context of CNS disorders, preliminary research suggests that this compound may cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. A recent study in Neuropharmacology (2024) reported that it reduces oxidative stress and inflammation in neuronal cells, potentially offering benefits for conditions like Alzheimer's disease and Parkinson's disease. However, further in vivo studies are needed to validate these findings.

Another area of interest is its role in antimicrobial therapy. Researchers have explored its derivatives as potential agents against drug-resistant bacterial strains. A 2023 study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This opens avenues for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 1-(2-methyl-1,3-thiazol-5-yl)cyclopropylmethanol (CAS: 2228833-87-0) represents a versatile compound with significant potential in multiple therapeutic areas. Continued research and development efforts are essential to translate these preliminary findings into clinically viable treatments. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the field of medicinal chemistry.